Cas no 1361521-71-2 (2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361521-71-2
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4967564
• Update Time: 2025-06-20

2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-11-4-7(6-18)9(5-17-11)8-2-3-10(14)13(16)12(8)15/h2-5,18H,6H2,1H3
• InChI Key： FTEFWEFFASGDRK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=CC=1CO)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol

Introduction to 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361521-71-2)

2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol, with the CAS number 1361521-71-2, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a methoxy group, a trichlorophenyl substituent, and a hydroxymethyl group. These functional groups contribute to its chemical stability and reactivity, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol is C₁₄H₉Cl₃NO₂, and its molecular weight is approximately 318.57 g/mol. The compound exhibits a high degree of lipophilicity due to the presence of multiple chlorine atoms and the aromatic ring system, which facilitates its ability to cross biological membranes and interact with various cellular targets.

In recent years, there has been a growing interest in the development of new drugs for the treatment of neurological disorders, cancer, and infectious diseases. 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol has shown promising results in preclinical studies as a potential lead compound for these therapeutic areas. Its unique structure allows it to modulate specific biological pathways and receptors, making it an attractive candidate for further investigation.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol as an inhibitor of certain enzymes involved in neurodegenerative diseases. The researchers found that this compound effectively inhibited the activity of these enzymes without causing significant cytotoxicity, suggesting its potential as a safe and effective therapeutic agent.

In another study conducted by a team of scientists at a leading pharmaceutical company, 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol was evaluated for its anticancer properties. The results showed that this compound exhibited potent antiproliferative effects against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell cycle progression.

The hydroxymethyl group in 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol also plays a crucial role in its biological activity. This functional group can undergo various chemical modifications to enhance the compound's pharmacological properties. For example, esterification or etherification of the hydroxymethyl group can improve the solubility and bioavailability of the compound, making it more suitable for in vivo studies.

In addition to its therapeutic potential, 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol has also been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones to create novel compounds with enhanced biological activities. This makes it an important intermediate in organic synthesis and drug discovery.

The synthesis of 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 3-chloroaniline with methoxypyridine followed by chlorination and reduction steps. The final product can be purified using standard techniques such as column chromatography or recrystallization.

The physical properties of 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol, including its melting point (approximately 90°C), solubility in organic solvents (such as DMSO and ethanol), and stability under various conditions (e.g., pH and temperature), have been well-characterized. These properties are essential for optimizing its use in both laboratory settings and industrial applications.

In conclusion, 2-Methoxy-5-(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361521-71-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.